(S)-1-(5-Bromopyridin-2-yl)ethanamine dihydrochloride

Specification

• CAS No.: 1391450-63-7
• Molecular Formula: C7H11BrCl2N2
• Molecular Weight: 273.983
• IUPAC Name: (1S)-1-(5-bromopyridin-2-yl)ethanamine;dihydrochloride
• Standard InChI: InChI=1S/C7H9BrN2.2ClH/c1-5(9)7-3-2-6(8)4-10-7;;/h2-5H,9H2,1H3;2*1H/t5-;;/m0../s1
• Standard InChI Key: SOOAYJPBXRUXBZ-XRIGFGBMSA-N
• SMILES: CC(C1=NC=C(C=C1)Br)N.Cl.Cl

Introduction

Basic Chemical Information

Identification and Nomenclature

(S)-1-(5-Bromopyridin-2-yl)ethanamine dihydrochloride is an organic compound with defined stereochemistry. The compound is identified through various systematic and registry designations:

Parameter	Information
CAS Registry Number	1391450-63-7
IUPAC Name	(1S)-1-(5-bromopyridin-2-yl)ethanamine;dihydrochloride
Molecular Formula	C₇H₁₁BrCl₂N₂
Molecular Weight	273.99 g/mol
MDL Number	MFCD18711631
PubChem CID	91844881

Synonyms and Alternative Names

The compound is known by several alternative names in scientific literature and commercial catalogues:

• 2-Pyridinemethanamine, 5-bromo-alpha-methyl-, hydrochloride (1:2), (alphaS)-

• (1S)-1-(5-bromopyridin-2-yl)ethan-1-amine dihydrochloride

• (S)-1-(5-Bromo-Pyridin-2-Yl)-Ethylamine 2HCl

• (S)-1-(5-Bromopyridin-2-yl)ethanamine 2HCl

Chemical Structure and Properties

Structural Features

(S)-1-(5-Bromopyridin-2-yl)ethanamine dihydrochloride belongs to the class of amines and features several key structural elements:

• A pyridine ring with a bromine atom at the 5-position

• A chiral carbon atom with (S) stereochemistry

• An ethanamine group at the 2-position of the pyridine ring

• Two molecules of hydrogen chloride forming a dihydrochloride salt

Structural Identifiers

The compound can be represented through various structural identifiers used in chemical databases:

Identifier Type	Code
InChI	InChI=1S/C7H9BrN2.2ClH/c1-5(9)7-3-2-6(8)4-10-7;;/h2-5H,9H2,1H3;2*1H/t5-;;/m0../s1
InChIKey	SOOAYJPBXRUXBZ-XRIGFGBMSA-N
SMILES	CC@@HN.Cl.Cl
Isomeric SMILES	CC@HC1=NC=C(Br)C=C1.[H]Cl.[H]Cl

Parent Compound Relationship

(S)-1-(5-Bromopyridin-2-yl)ethanamine dihydrochloride is derived from a parent compound:

• Parent Compound: (S)-1-(5-Bromopyridin-2-YL)ethanamine (CID 50999176)

• The dihydrochloride salt represents the protonated form, which improves stability and solubility characteristics compared to the free base.

Physical and Chemical Properties

Physical State and Appearance

The compound typically appears as a solid, though specific descriptive information about its appearance is limited in the available data.

Key Physical Properties

Property	Value
Molecular Weight	273.99 g/mol
Melting Point	70°C
Boiling Point	Not available in literature
Density	Not available in literature
Solubility	Likely soluble in water (characteristic of hydrochloride salts)

Comparison with Related Compounds

Comparison with Monohydrochloride Salt

(S)-1-(5-Bromopyridin-2-yl)ethanamine hydrochloride (monohydrochloride) is a closely related compound:

Parameter	(S)-1-(5-Bromopyridin-2-yl)ethanamine dihydrochloride	(S)-1-(5-Bromopyridin-2-yl)ethanamine hydrochloride
CAS Number	1391450-63-7	1263094-16-1
Molecular Formula	C₇H₁₁BrCl₂N₂	C₇H₁₀BrClN₂
Molecular Weight	273.99 g/mol	237.525 g/mol
HCl Equivalents	Two	One
InChIKey	SOOAYJPBXRUXBZ-XRIGFGBMSA-N	KSGKDUJWJNDXCO-JEDNCBNOSA-N

The difference lies in the number of hydrochloride molecules, which affects solubility, crystallinity, and possibly stability.

Comparison with 2-(5-Bromopyridin-2-yl)ethanamine dihydrochloride

Another related compound is 2-(5-Bromopyridin-2-yl)ethanamine dihydrochloride:

Parameter	(S)-1-(5-Bromopyridin-2-yl)ethanamine dihydrochloride	2-(5-Bromopyridin-2-yl)ethanamine dihydrochloride
CAS Number	1391450-63-7	2665660-65-9
Molecular Formula	C₇H₁₁BrCl₂N₂	C₇H₁₁BrCl₂N₂
Molecular Weight	273.99 g/mol	273.98 g/mol
Structure	Contains a chiral methyl group at the α-position	Contains an ethyl linker without the methyl group
InChIKey	SOOAYJPBXRUXBZ-XRIGFGBMSA-N	MOOXXXZGMVDWOZ-UHFFFAOYSA-N

The key structural difference is the absence of the methyl group in 2-(5-Bromopyridin-2-yl)ethanamine dihydrochloride, resulting in no stereocenter.

Category	Information
Signal Word	Warning
Hazard Statements	H302-H315-H319
Hazard Meanings	H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation
Precautionary Statements	P261-P305+P351+P338
Precautionary Meanings	P261: Avoid breathing dust/fume/gas/mist/vapors/sprayP305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.